An In-Depth Technical Guide to N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide: Synthesis, Properties, and Reactivity
An In-Depth Technical Guide to N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide: Synthesis, Properties, and Reactivity
Abstract
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a specialized organofluorine compound designed for applications in modern organic synthesis. Its structure is characterized by three key functional motifs: a reactive N-Bromo bond, two strongly electron-withdrawing trifluoromethyl (CF₃) groups, and a sterically demanding tert-butyl group. The presence of the bis(trifluoromethyl)phenyl moiety significantly enhances the electrophilicity of the bromine atom, making the reagent a potent and selective source of electrophilic bromine (Br⁺). The tert-butyl group provides steric shielding, which can influence the regioselectivity of its reactions and enhance the stability of the reagent. This guide details the compound's physicochemical properties, outlines a robust synthetic pathway, explores its anticipated reactivity and mechanistic behavior, and provides essential safety and handling protocols. It is intended for researchers and process chemists engaged in the development of complex molecules, particularly within the pharmaceutical and agrochemical sectors where precise halogenation is critical.[1][2]
Physicochemical and Spectroscopic Profile
The unique substitution pattern of this N-bromoamide dictates its physical and chemical properties. The two CF₃ groups increase its lipophilicity and molecular weight, while the polar amide and N-Br bond contribute to its reactivity.[1][2]
Table 1: Core Physicochemical Properties
| Property | Value | Source |
| CAS Number | 1630868-36-8 | [3][4] |
| Molecular Formula | C₁₃H₁₂BrF₆NO | [3][4] |
| Molecular Weight | 392.13 g/mol | [4] |
| IUPAC Name | N-bromo-N-(tert-butyl)-3,5-bis(trifluoromethyl)benzamide | |
| InChI Key | FZSFGYIJVDYMPM-UHFFFAOYSA-N | [3] |
| Purity (Typical) | ≥85% | [3] |
| Appearance | Inferred to be a solid at room temperature |
Table 2: Predicted Spectroscopic Data
Note: As empirical data is not widely published, these are predicted values based on the analysis of structurally similar compounds and foundational principles of spectroscopy. The chemical shifts of aromatic protons are expected to be significantly downfield due to the deshielding effect of the two CF₃ groups.
| Spectrum | Predicted Chemical Shift (δ) / Wavenumber (cm⁻¹) | Key Assignments |
| ¹H NMR | ~8.2 ppm (s, 2H), ~8.0 ppm (s, 1H), ~1.6 ppm (s, 9H) | Ar-H (protons ortho to C=O), Ar-H (proton para to C=O), -C(CH₃)₃ |
| ¹³C NMR | ~165 ppm, ~135 ppm, ~132 ppm (q), ~128 ppm (q), ~125 ppm, ~65 ppm, ~28 ppm | C=O, Ar-C (ipso), Ar-C-CF₃, Ar-C-H, Ar-C-H, -C(CH₃)₃, -C(CH₃)₃ |
| ¹⁹F NMR | ~ -63 ppm (s) | -CF₃ |
| IR | ~1700-1720 cm⁻¹ | C=O stretch (higher frequency due to electron withdrawal) |
Synthesis and Characterization
The synthesis of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is most logically achieved via a two-step sequence: first, the formation of the precursor amide, followed by selective N-bromination.
Rationale for Synthetic Strategy
The synthetic approach is designed for efficiency and control. The formation of the robust amide bond is the initial key step. 3,5-Bis(trifluoromethyl)benzoic acid serves as a readily available starting material.[5] Its conversion to an amide can be achieved through various standard coupling methods. The subsequent N-bromination of the secondary amide must be performed under conditions that avoid aromatic bromination. The use of a selective N-brominating agent like N-bromosuccinimide (NBS) is ideal, as the electron-deficient aromatic ring is deactivated towards electrophilic attack.
Diagram of Synthetic Pathway
The overall transformation from the benzoic acid precursor to the final N-bromoamide product is illustrated below.
Caption: Proposed two-step synthesis of the target compound.
Experimental Protocol: Synthesis of N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (Precursor)
This protocol is adapted from standard amidation procedures.
-
Acid Chloride Formation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3,5-bis(trifluoromethyl)benzoic acid (1.0 equiv). Add oxalyl chloride (1.5 equiv) in anhydrous dichloromethane (DCM), followed by a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).
-
Reaction Monitoring: Stir the mixture at room temperature for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.
-
Solvent Removal: Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude 3,5-bis(trifluoromethyl)benzoyl chloride.
-
Amidation: Dissolve the crude acid chloride in anhydrous DCM and cool the flask to 0 °C in an ice bath. In a separate flask, dissolve tert-butylamine (1.2 equiv) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.5 equiv) in anhydrous DCM.
-
Reagent Addition: Add the amine solution dropwise to the cold acid chloride solution with vigorous stirring.
-
Reaction Completion & Workup: Allow the reaction to warm to room temperature and stir for an additional 4-6 hours. Upon completion (monitored by TLC), wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.
-
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude solid can be purified by recrystallization (e.g., from hexanes/ethyl acetate) or flash column chromatography to yield the pure amide precursor.
Experimental Protocol: Synthesis of N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide
-
Setup: To a round-bottom flask protected from light (e.g., wrapped in aluminum foil), add the synthesized N-tert-butyl-3,5-bis(trifluoromethyl)benzamide (1.0 equiv) and N-bromosuccinimide (1.1 equiv).
-
Solvent Addition: Add an anhydrous, non-polar solvent such as carbon tetrachloride (CCl₄) or DCM.
-
Initiation (if necessary): For some N-bromination reactions, a radical initiator like AIBN or a light source may be required, but the reaction often proceeds with gentle heating. Stir the mixture at a gentle reflux (40-50 °C).
-
Monitoring: Monitor the reaction by TLC, observing the consumption of the starting amide. The reaction is typically complete within 2-4 hours.
-
Workup: Cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with a 5% sodium thiosulfate solution to quench any remaining bromine, followed by water and brine.
-
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The final product should be stored in a cool, dark, and dry place, as N-bromo compounds can be sensitive to light and moisture.
Characterization Workflow
Confirming the identity and purity of the final product is essential.
Caption: General mechanism for electrophilic bromination by the title reagent.
Handling, Storage, and Safety
Table 3: Safety and Handling Summary
| Category | Recommendation |
| Personal Protective Equipment (PPE) | Wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile). [6] |
| Handling | Use only in a well-ventilated area, preferably within a chemical fume hood. [6][8]Avoid breathing dust/fumes. [6]Avoid contact with skin and eyes. [8]Keep away from strong acids, bases, and reducing agents. |
| Storage | Store in a tightly sealed container in a cool, dry, and dark place. [6]N-bromoamides can be light-sensitive and hygroscopic. |
| First Aid (Eyes) | Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention. [6] |
| First Aid (Skin) | Wash with plenty of soap and water. If irritation persists, seek medical attention. [6] |
| Disposal | Dispose of contents/container to an approved waste disposal plant in accordance with local regulations. [6] |
Conclusion
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide is a thoughtfully designed synthetic reagent. The strategic placement of electron-withdrawing trifluoromethyl groups creates a highly electrophilic bromine source, while the tert-butyl group provides steric influence and stability. These features make it a potentially superior alternative to common brominating agents like NBS in contexts requiring high reactivity, specific selectivity, and good solubility in organic media. For scientists in drug discovery and process development, this compound represents a valuable tool for the precise and controlled introduction of bromine into complex molecular architectures, facilitating the synthesis of novel chemical entities.
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